Cas no 82504-06-1 (3-Iodo-4-methoxybenzonitrile)

3-Iodo-4-methoxybenzonitrile structure

Product Name:3-Iodo-4-methoxybenzonitrile

CAS No:82504-06-1

MF:C₈H₆INO

MW:259.043814182281

CID:2129905

PubChem ID:19895654

Update Time:2024-10-27

3-Iodo-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-4-methoxybenzonitrile
- 3-Iodo-4-methoxy-benzonitrile
- AS03753
- 3-Iodo-4-methoxybenzonitrile (ACI)
- CS-0117058
- E76450
- DTXSID10601087
- DA-17397
- BS-51038
- 82504-06-1
- AKOS000366010
- SCHEMBL9627301
- MFCD17010713
- MDL： MFCD17010713
- Inchi： 1S/C8H6INO/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4H,1H3
- InChI Key： DYNJBBWJVQMTNQ-UHFFFAOYSA-N
- SMILES： IC1C=C(C#N)C=CC=1OC

Computed Properties

Exact Mass: 258.94941g/mol
Monoisotopic Mass: 258.94941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33
XLogP3: 2.3

3-Iodo-4-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM318365-1g	3-Iodo-4-methoxybenzonitrile	82504-06-1	95%	1g	$374	2021-06-16
ChemScence	CS-0117058-100mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	99.49%	100mg	$49.0	2022-04-26
ChemScence	CS-0117058-250mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	99.49%	250mg	$55.0	2022-04-26
ChemScence	CS-0117058-1g	3-Iodo-4-methoxybenzonitrile	82504-06-1	99.49%	1g	$145.0	2022-04-26
ChemScence	CS-0117058-5g	3-Iodo-4-methoxybenzonitrile	82504-06-1	99.49%	5g	$609.0	2022-04-26
TRC	I737880-10mg	3-Iodo-4-methoxybenzonitrile	82504-06-1		10mg	$ 50.00	2022-06-04
TRC	I737880-50mg	3-Iodo-4-methoxybenzonitrile	82504-06-1		50mg	$ 95.00	2022-06-04
TRC	I737880-100mg	3-Iodo-4-methoxybenzonitrile	82504-06-1		100mg	$ 115.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EH713-1g	3-Iodo-4-methoxybenzonitrile	82504-06-1	95+%	1g	1311.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-EH713-50mg	3-Iodo-4-methoxybenzonitrile	82504-06-1	95+%	50mg	153.0CNY	2021-07-15

3-Iodo-4-methoxybenzonitrile Production Method

Production Method 1

874-90-8

82504-06-1

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Catalysts: [1,1,1-Trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamidato-κN](triphenyl… Solvents: Dichloromethane , Toluene ; 14 h, 85 °C

Reference

Gold(I)-catalyzed iodination of arenes

Leboeuf, David; et al, Synlett, 2014, 25(3), 399-402

Production Method 2

2296-23-3

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-catalyzed cross-electrophile Coupling/C-H alkylation reaction enabled by a mediator generated via C(sp3)-H activation

Wu, Zhuo; et al, Chemical Science, 2021, 12(24), 8531-8536

Production Method 3

2296-23-3

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-Catalyzed ipso,meta-Dimethylation of ortho-Substituted Iodoarenes via a Base-Controlled C-H Activation Cascade with Dimethyl Carbonate as the Methyl Source

Wu, Zhuo; et al, Journal of the American Chemical Society, 2021, 143(12), 4524-4530

Production Method 4

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine , Potassium iodide Solvents: Water ; 20 h, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 90 min, rt → 70 °C

Reference

Direct Cu-mediated aromatic 18F-labeling of highly reactive tetrazines for pretargeted bioorthogonal PET imaging

Garcia-Vazquez, Rocio; et al, Chemical Science, 2021, 12(35), 11668-11675

Production Method 5

5399-03-1

82504-06-1

10496-75-0

Reaction Conditions

1.1 Solvents: Acetonitrile-d3 , Water-d2 ; 35 °C

Reference

The Element Effect in Nucleophilic Aromatic Photosubstitution (SN2Ar*)

Wubbels, Gene G.; et al, Organic Letters, 2007, 9(15), 2803-2806

Production Method 6

874-90-8

82504-06-1

Reaction Conditions

1.1 Reagents: 1,3-Diiodo-5,5-dimethyl-2,4-imidazolidinedione Catalysts: S8 Solvents: Acetonitrile ; 24 h, rt

Reference

Elemental Sulfur-mediated Aromatic Halogenation

Matsuoka, Junpei; et al, Journal of Organic Chemistry, 2024, 89(1), 770-777

Production Method 7

2296-23-3

82504-06-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 90 min, rt → 70 °C

Reference

Direct Cu-mediated aromatic 18F-labeling of highly reactive tetrazines for pretargeted bioorthogonal PET imaging

Garcia-Vazquez, Rocio; et al, Chemical Science, 2021, 12(35), 11668-11675

Production Method 8

7188-38-7

529-28-2

82504-06-1

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Phenoxathiin S-oxide Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt
1.2 Reagents: Sodium acetate Catalysts: Tris(4-bromophenyl)amine ; 15 min, 30 °C
1.3 Solvents: Dimethyl sulfoxide ; 20 h, 60 °C
1.4 Solvents: Water

Reference

A general arene C-H functionalization strategy via electron donor-acceptor complex photoactivation

Dewanji, Abhishek; et al, Nature Chemistry, 2023, 15(1), 43-52

Production Method 9

7188-38-7

529-28-2

82504-06-1

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic anhydride , Phenoxathiin S-oxide Solvents: Dichloromethane ; -78 °C; 15 min, -78 °C; -78 °C → rt; 1 h, rt
1.2 Reagents: Sodium acetate Catalysts: Tris(4-bromophenyl)amine Solvents: Dimethyl sulfoxide ; 20 h, 60 °C
1.3 Reagents: Water

Reference

A general arene C-H functionalization strategy via electron donor-acceptor complex photoactivation

Dewanji, Abhishek; et al, ChemRxiv, 2021, 1, 1-9

Production Method 10

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine Solvents: Methanol , Water ; rt; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water ; rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-Catalyzed ipso,meta-Dimethylation of ortho-Substituted Iodoarenes via a Base-Controlled C-H Activation Cascade with Dimethyl Carbonate as the Methyl Source

Wu, Zhuo; et al, Journal of the American Chemical Society, 2021, 143(12), 4524-4530

Production Method 11

767-00-0

82504-06-1

Reaction Conditions

1.1 Reagents: Ammonium hydroxide , Iodine Solvents: Methanol ; rt; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Hydrochloric acid Solvents: Water ; < pH 2
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 3 h, rt

Reference

Pd-catalyzed cross-electrophile Coupling/C-H alkylation reaction enabled by a mediator generated via C(sp3)-H activation

Wu, Zhuo; et al, Chemical Science, 2021, 12(24), 8531-8536

3-Iodo-4-methoxybenzonitrile Raw materials

3-Iodo-4-methoxybenzonitrile Preparation Products

3-Iodo-4-methoxybenzonitrile Suppliers

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(CAS:82504-06-1)3-Iodo-4-methoxybenzonitrile

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Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:53

Price ($):553

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3-Iodo-4-methoxybenzonitrile Related Literature

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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
4. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

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5. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409

82504-06-1 (3-Iodo-4-methoxybenzonitrile) Related Products

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Amadis Chemical Company Limited

(CAS:82504-06-1)3-Iodo-4-methoxybenzonitrile

Purity:99%

Quantity:5g

Price ($):553